1-[(4-Hydroxybutyl)amino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(4-hydroxybutylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H22N4O/c1-2-7-14-12-18(21-10-5-6-11-24)23-17-9-4-3-8-16(17)22-19(23)15(14)13-20/h3-4,8-9,12,21,24H,2,5-7,10-11H2,1H3
• InChI Key: BIXTYPYXQPLIQX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCCCO)C#N
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol
• CAS No.: 612522-79-9

Description

This compound is a benzimidazole derivative. It has a linear formula of C19H22N4O and a molecular weight of 322.413.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzimidazole derivatives are generally synthesized through cyclocondensation. More research is needed to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzimidazole core with various functional groups attached. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, were not found in the available resources.

Scientific Research Applications

Synthesis and Fluorescent Properties

One study delves into the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, utilizing a key compound in the synthesis process for developing compounds with fluorescence properties. These compounds were evaluated for their potential as fluorescent whitening agents for polyester fibers, demonstrating the chemical's utility in materials science and engineering applications (Rangnekar & Rajadhyaksha, 1986).

Antimicrobial Activity

Research into benzimidazole condensed ring systems has produced derivatives with evaluated in vitro antibacterial activity. Though many synthesized compounds were screened for a variety of biological activities, including antileukemic, antimicrobial, and antifungal potencies, the focus on antimicrobial properties highlights the potential pharmaceutical applications of these compounds (Rida et al., 1988).

Novel Heterocyclic Structures

The compound has also facilitated the first synthesis of novel pentaheterocyclic ring systems, showcasing the versatility of this chemical in generating complex structures for further chemical and pharmaceutical exploration. This synthesis process emphasizes the compound's role in advancing the field of organic chemistry and heterocyclic chemistry (Elwan, 2004).

Cell Cycle Disruption and Apoptotic Activity

A significant study explored the antiproliferative activities of 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile derivatives, highlighting their ability to disrupt the cell cycle and induce apoptosis. This research indicates the potential therapeutic applications of these compounds in cancer treatment, demonstrating the compound's relevance in medical research and drug development (Sarhan et al., 2010).

Safety and Hazards

Specific safety and hazard information for this compound was not found in the available resources. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the wide range of activities exhibited by benzimidazole derivatives, this compound could be a promising candidate for drug development.